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Compound of Interest

Compound Name: 4'-Bromoacetophenone

Cat. No.: B126571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4'-Bromoacetophenone
in various organic solvents. Understanding the solubility of this compound is critical for a wide

range of applications, including reaction optimization, purification, formulation development,

and analytical method development. This document consolidates available solubility data,

presents detailed experimental protocols for solubility determination, and offers insights into the

physicochemical properties of 4'-Bromoacetophenone.

Physicochemical Properties of 4'-
Bromoacetophenone
A foundational understanding of the physicochemical properties of 4'-Bromoacetophenone is

essential for interpreting its solubility behavior.
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Property Value

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol

Melting Point 49-51 °C (lit.)[1]

Boiling Point 255 °C (lit.)[2]

Appearance White to light yellow crystalline solid[2][3]

CAS Number 99-90-1

Solubility of 4'-Bromoacetophenone in Organic
Solvents
4'-Bromoacetophenone is a polar molecule due to the presence of the carbonyl group, while

the bromophenyl group contributes to its nonpolar character. This dual nature influences its

solubility in different organic solvents. Generally, it exhibits good solubility in many common

organic solvents and is insoluble in water.[2][3][4][5][6]

Quantitative Solubility Data
Precise, temperature-dependent quantitative solubility data for 4'-Bromoacetophenone is

limited in publicly available literature. The following table summarizes the available quantitative

and qualitative solubility information. Researchers are encouraged to determine solubility

experimentally for their specific applications.
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Solvent Chemical Class
Quantitative
Solubility

Qualitative
Solubility

Methanol Alcohol
0.1 g/mL (temperature

not specified)[4][7]
Soluble

Ethanol Alcohol Data not available Soluble[2][3][5]

Chloroform Halogenated Data not available Soluble[2][3][5]

Dichloromethane Halogenated Data not available Readily Soluble[4]

Acetone Ketone Data not available Readily Soluble[4]

Ethyl Acetate Ester Data not available Data not available

Toluene Aromatic Data not available Data not available

Benzene Aromatic Data not available Soluble[2][3][5]

Diethyl Ether Ether Data not available Soluble[2][3][5]

Petroleum Ether Hydrocarbon Data not available Soluble[2][3]

Glacial Acetic Acid Carboxylic Acid Data not available Soluble[2][3][6]

Carbon Disulfide Inorganic Data not available Soluble[2][3]

Water Inorganic Data not available Insoluble[2][3][4][5][6]

Experimental Protocol for Quantitative Solubility
Determination
For applications requiring precise solubility data, the following isothermal equilibrium method is

a reliable experimental protocol.

Materials and Equipment
4'-Bromoacetophenone (high purity)

Selected organic solvents (analytical grade or higher)

Analytical balance (±0.0001 g)
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Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (PTFE or other solvent-compatible material)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (or other suitable analytical instrumentation like UV-Vis spectrophotometer)

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 4'-Bromoacetophenone to a series of vials.

Accurately pipette a known volume of the desired organic solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or water bath set to the desired

temperature.

Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure

saturation. The equilibration time should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for a few

hours to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid premature crystallization.
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Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is crucial to remove any undissolved microcrystals.

Dilute the filtered solution with the same solvent to a concentration within the calibrated

range of the analytical instrument.

Quantification:

Analyze the diluted samples using a pre-calibrated HPLC or another suitable analytical

method to determine the concentration of 4'-Bromoacetophenone.

Construct a calibration curve using standard solutions of known concentrations of 4'-
Bromoacetophenone in the same solvent.

Calculation of Solubility:

Calculate the solubility (S) in g/mL or mol/L using the following formula:

S = (C × V_dilution × DF) / V_sample

Where:

C = Concentration of the diluted sample from the calibration curve

V_dilution = Final volume of the diluted solution

DF = Dilution factor

V_sample = Volume of the initial supernatant sample

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the

solubility of 4'-Bromoacetophenone.
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Workflow for a Gravimetric Solubility Study
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Process

Analysis

Preparation of Mixture

Equilibration

Incubate at constant temperature

Phase Separation

Sampling

Solvent Evaporation

Transfer supernatant

Mass Measurement

Solubility Calculation

Click to download full resolution via product page

Caption: A flowchart of the gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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